Cas no 502658-09-5 (Thiazole, 4-(4-butoxyphenyl)-2-methyl-)
502658-09-5 structure
Product Name:Thiazole, 4-(4-butoxyphenyl)-2-methyl-
CAS No:502658-09-5
MF:C14H17NOS
MW:247.355882406235
CID:1563893
Update Time:2024-08-24
Thiazole, 4-(4-butoxyphenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Thiazole, 4-(4-butoxyphenyl)-2-methyl-
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- Inchi: 1S/C14H17NOS/c1-3-4-9-16-13-7-5-12(6-8-13)14-10-17-11(2)15-14/h5-8,10H,3-4,9H2,1-2H3
- InChI Key: WRLMYTUCPMDAPJ-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=C(OCCCC)C=C2)N=C1C
Computed Properties
- Exact Mass: 247.10321
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 374.2±25.0 °C(Predicted)
- PSA: 22.12
- pka: 3.08±0.10(Predicted)
Thiazole, 4-(4-butoxyphenyl)-2-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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